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Compound of Interest

Compound Name:
3-(Cyclopropylamino)-4,4,4-

trifluorobutanoic acid

CAS No.: 1551240-35-7

Cat. No.: B2968666

Get Quote

An In-Depth Technical Guide for Drug Development
Professionals
Introduction: The Dual Nature of Cyclopropylamino
Acids
Cyclopropylamino acids are defined by a highly strained three-membered carbon ring adjacent

to an alpha-amino acid moiety. In pharmaceutical chemistry, this conformational restriction is

highly prized for synthesizing rigid peptidomimetics that resist proteolytic degradation. The

simplest endogenous representative, 1-aminocyclopropanecarboxylic acid (ACC), is a well-

known precursor to the plant hormone ethylene and acts as a partial agonist at the mammalian

NMDA receptor.

However, the toxicological profile of substituted cyclopropylamino acids—most notably

Hypoglycin A (HGA) and methylenecyclopropylglycine (MCPrG)—reveals profound metabolic

hazards. These naturally occurring compounds are responsible for severe, often fatal,
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metabolic syndromes like Equine Atypical Myopathy (EAM) and Jamaican Vomiting Sickness,

necessitating rigorous safety evaluations during drug design[1].

Safety Data Sheet (SDS) Core Metrics: 1-
Aminocyclopropanecarboxylic Acid (ACC)
For laboratory synthesis and in vitro assays, ACC (CAS: 22059-21-8) serves as the

foundational reference standard. While it lacks the severe systemic toxicity of its substituted

plant-derived analogs, it presents specific occupational hazards that require strict mitigation.

Table 1: Physicochemical and Hazard Summary for ACC

Property / Metric Data Specification
Causality / Clinical
Relevance

CAS Number 22059-21-8 2[2].

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.

2A (H319), STOT SE 3 (H335)

The strained ring and acidic

moiety cause .

Acute Toxicity (In Vivo)

Intraperitoneal LD50 > 500

mg/kg (Rat); Oral TDLo 64

g/kg/13W (Rat)

Relatively low acute lethality;

primary risk is 2[2].

PPE Requirements
P280: Protective gloves, eye

protection, face protection

Prevents entry through

abraded skin, which can lead

to 3[3].

First Aid (Inhalation)
P304+P340: Move to fresh air,

keep comfortable

Dust inhalation triggers4

(STOT SE 3)[4].

Handling Rationale: ACC must be handled under local exhaust ventilation. The high water

solubility of the compound means that mucosal membranes (eyes, respiratory tract) are highly

susceptible to rapid absorption and subsequent localized pH-driven irritation.

Mechanistic Toxicology: The Hypoglycin A Paradigm
The toxicity of cyclopropylamino acids is heavily dependent on side-chain substitutions that

allow for lethal metabolic activation. Hypoglycin A (HGA) is not inherently toxic; it is a pro-toxin
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that hijacks the body's own metabolic machinery.

Pathophysiological Causality:

Absorption & Transamination: Upon ingestion, HGA is transaminated in the liver to

methylenecyclopropylpyruvate (MCPP).

Oxidative Decarboxylation: MCPP undergoes oxidative decarboxylation to form 5[5].

Irreversible Enzyme Inhibition: MCPA-CoA acts as a "suicide substrate." It irreversibly binds

to and inhibits Acyl-CoA Dehydrogenases (ACADs)—specifically Short-, Medium-, and Long-

chain variants[6].

Metabolic Collapse: The blockade of mitochondrial beta-oxidation forces cells to rely entirely

on glycolysis. In highly oxidative tissues (cardiac and postural skeletal muscles), this rapid

ATP depletion causes acute rhabdomyolysis, clinically presenting as 1[1].
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Metabolic activation of Hypoglycin A leading to beta-oxidation blockade and myopathy.
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Experimental Protocols: Validating Cyclopropylamino
Acid Toxicity
To evaluate novel cyclopropylamino acid drug candidates for off-target MADD-like toxicity,

researchers must employ self-validating analytical workflows.

Protocol 1: LC-MS/MS Quantification of MCPA-Carnitine
(Biomarker Assay)
Causality Check: Why measure MCPA-carnitine instead of MCPA-CoA? CoA thioesters are

highly unstable and compartmentalized within the mitochondrial matrix. To relieve CoA

trapping, the cell conjugates MCPA to carnitine, exporting MCPA-carnitine into the serum. Thus,

5 of cyclopropylamino acid intoxication[5].

Step-by-Step Methodology:

Sample Preparation (Protein Precipitation):

Aliquot 50 µL of serum into a microcentrifuge tube.

Add 200 µL of ice-cold methanol containing 10 ng/mL of isotopically labeled internal

standard (D3-MCPA-carnitine).

Self-validation: The internal standard corrects for matrix-induced ion suppression during

electrospray ionization, ensuring quantitative trustworthiness.

Extraction: Vortex for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C to

pellet precipitated proteins.

Supernatant Transfer: Transfer 150 µL of the supernatant to an LC vial.

Chromatographic Separation:

Inject 5 µL onto a C18 UPLC column (e.g., Acquity BEH C18).

Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic

Acid).
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Rationale: Formic acid ensures the carnitine moiety remains protonated for optimal

positive-ion mode MS detection.

Mass Spectrometry Detection:

Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM)

mode.

Monitor the specific precursor-to-product ion transition for MCPA-carnitine (e.g., m/z 258.1

→ 85.0).

Data Validation: Construct a calibration curve using standard addition to the biological matrix.

An

and a coefficient of variation (CV) < 15% for quality control samples validates the run.

Protocol 2: In Vitro Mitochondrial Respiration Assay (Seahorse
XF)
To confirm that a cyclopropylamino acid directly inhibits beta-oxidation in vitro.

Cell Culture: Seed primary human skeletal muscle cells (hSKM) in a 96-well Seahorse

microplate at 20,000 cells/well.

Substrate Limitation: 24 hours prior to the assay, switch cells to a substrate-limited medium

(low glucose, 0.5 mM carnitine) to force cellular reliance on exogenous fatty acids.

Compound Dosing: Treat cells with the target cyclopropylamino acid (e.g., 10 µM to 1 mM)

for 4 hours.

Self-Validation Control: Include a known ACAD inhibitor (e.g., Etomoxir) as a positive

control.

Palmitate-BSA Injection: Load the Seahorse cartridge with Palmitate-BSA to stimulate beta-

oxidation.

Measurement: Measure the Oxygen Consumption Rate (OCR). A failure of the OCR to spike

following Palmitate-BSA injection, mirrored by the Etomoxir control, definitively validates the
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compound's toxicity via beta-oxidation blockade.

Conclusion
While the foundational cyclopropylamino acid, ACC, presents standard laboratory hazards

(irritation, STOT SE 3) easily mitigated by standard PPE[4], its complex derivatives pose

severe, hidden metabolic threats. The toxicity of compounds like Hypoglycin A is entirely

dependent on hepatic activation into CoA-thioesters, which act as suicide inhibitors of

mitochondrial beta-oxidation[6]. Drug development professionals exploring cyclopropyl-

containing peptidomimetics must rigorously screen candidates using LC-MS/MS carnitine

profiling and real-time metabolic flux analysis to ensure these potent toxicological pathways are

not inadvertently triggered.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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